N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C23H19BrN2O4/c1-13-8-14(4-6-19(13)24)23-26-20-11-16(5-7-21(20)30-23)25-22(27)15-9-17(28-2)12-18(10-15)29-3/h4-12H,1-3H3,(H,25,27)
• InChI Key: GILPOHKVBFSBNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC(=CC(=C4)OC)OC)Br
• Molecular Formula: C23H19BrN2O4
• Molecular Weight: 467.3 g/mol

Description

N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide, also known as BMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. BMB is a benzoxazole derivative and belongs to a class of compounds known as selective serotonin receptor agonists.

Mechanism of Action

The mechanism of action of N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide is not fully understood, but it is believed to involve the activation of certain serotonin receptor subtypes, including 5-HT1A, 5-HT2A, and 5-HT7 receptors. This activation leads to the modulation of various neurotransmitter systems, including the serotonin, dopamine, and norepinephrine systems. N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has also been shown to inhibit certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has been shown to have various biochemical and physiological effects, including anti-inflammatory and analgesic effects, selective agonist activity at certain serotonin receptor subtypes, and inhibition of certain enzymes. N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has also been shown to have potent activity against certain types of cancer cells, making it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has several advantages for lab experiments, including its high potency and selectivity, which allows for the study of specific receptor subtypes and enzymes. N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide also has a relatively simple synthesis method, which makes it easy to obtain in large quantities. However, N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide also has several limitations, including its low solubility in water, which can make it difficult to administer in certain experiments. N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide also has a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide, including the development of more potent and selective analogs, the investigation of its potential applications in the treatment of psychiatric and neurodegenerative disorders, and the exploration of its mechanism of action at the molecular level. Additionally, the development of new synthesis methods for N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide and its analogs could lead to more efficient and cost-effective production methods.

Scientific Research Applications

N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has been shown to have potent activity against certain types of cancer cells, including breast cancer, lung cancer, and leukemia. N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.
In pharmacology, N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has been shown to have selective agonist activity at certain serotonin receptor subtypes, including 5-HT1A, 5-HT2A, and 5-HT7 receptors. This activity makes N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide a potential candidate for the treatment of psychiatric disorders, including depression, anxiety, and schizophrenia.
In biochemistry, N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has been shown to have potent activity against certain enzymes, including acetylcholinesterase and butyrylcholinesterase. This activity makes N-[2-(4-bromo-3-methylphenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide a potential candidate for the treatment of neurodegenerative disorders, including Alzheimer's disease.